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Compound of Interest

Compound Name: Amifampridine Phosphate

Cat. No.: B1664868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amifampridine, available as Amifampridine Phosphate for improved stability, is a broad-

spectrum voltage-gated potassium channel blocker.[1][2] Its primary mechanism of action

involves prolonging the depolarization of the presynaptic nerve terminal by blocking potassium

efflux. This extended depolarization leads to an increased influx of calcium ions through

voltage-gated calcium channels.[1][3] The elevated intracellular calcium concentration

enhances the exocytosis of acetylcholine-containing vesicles at the neuromuscular junction,

thereby increasing the concentration of acetylcholine in the synaptic cleft and improving

neuromuscular transmission.[1][3]

These application notes provide detailed protocols for the preparation of Amifampridine
Phosphate solutions for use in various in vitro experimental settings, including cell-based

assays and electrophysiology studies.
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Property Value References

Chemical Name
3,4-Diaminopyridine

Phosphate
[4]

Molecular Formula C₅H₇N₃ • H₃PO₄ [4]

Molecular Weight 207.1 g/mol [4]

Appearance White, crystalline powder [3][4]

Solubility in Water Freely soluble [4][5]

Solubility in Other Solvents

Slightly soluble in DMSO,

methanol, and acetic acid; very

slightly soluble in ethanol and

dimethylformamide.

[3][4]

pH of 1% Aqueous Solution 4.4 [3][4]

Storage (Solid) Room temperature. [6]

Storage (Stock Solutions)
Store in aliquots at -20°C for

up to one month.
[7]

Recommended Working Concentrations for In Vitro
Assays
The optimal working concentration of Amifampridine Phosphate should be determined

empirically for each specific in vitro model and experimental endpoint. The following are

suggested starting ranges based on its mechanism of action and available literature.
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Assay Type
Suggested Starting
Concentration Range

Notes

Cell-based assays (e.g.,

neurotransmitter release)
1 µM - 100 µM

A concentration-response

curve is recommended to

determine the EC₅₀.

Electrophysiology (e.g., patch-

clamp)
10 µM - 500 µM

Higher concentrations may be

required to achieve significant

channel blockade.

In vitro neuromuscular junction

models
1 µM - 50 µM

Monitor for changes in muscle

contraction or synaptic activity.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Amifampridine
Phosphate in sterile water. This is the recommended primary solvent due to its high solubility.

[4][5]

Materials:

Amifampridine Phosphate powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile single-use aliquots (e.g., 1.5 mL microcentrifuge tubes)

Procedure:

Calculate the required mass:
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For 10 mL of a 10 mM stock solution, the required mass of Amifampridine Phosphate
(MW: 207.1 g/mol ) is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 207.1 g/mol = 0.02071 g = 20.71 mg

Dissolution:

Weigh 20.71 mg of Amifampridine Phosphate powder and transfer it to a sterile conical

tube.

Add 10 mL of sterile water to the tube.

Vortex the solution until the powder is completely dissolved. The solution should be clear

and colorless.

Aliquoting and Storage:

Dispense the stock solution into sterile, single-use aliquots of a convenient volume (e.g.,

100 µL or 500 µL).

Store the aliquots at -20°C for up to one month. Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 mM DMSO Stock
Solution
For experiments where the final concentration of water needs to be minimized or for potential

co-treatment with other less water-soluble compounds, a stock solution in dimethyl sulfoxide

(DMSO) can be prepared.

Materials:

Amifampridine Phosphate powder

Anhydrous, sterile DMSO

Sterile conical tubes
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Vortex mixer

Sterile single-use aliquots

Procedure:

Calculate the required mass:

As in Protocol 1, weigh 20.71 mg of Amifampridine Phosphate for a 10 mL stock

solution.

Dissolution:

Transfer the powder to a sterile conical tube.

Add 10 mL of sterile DMSO.

Vortex thoroughly to dissolve. Gentle warming to 37°C may be required to fully dissolve

the compound, as it is only slightly soluble in DMSO.[3]

Aliquoting and Storage:

Aliquot the DMSO stock solution into sterile tubes.

Store at -20°C for up to one month.

Protocol 3: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the stock solution to the final working concentration in

cell culture medium.

Materials:

10 mM Amifampridine Phosphate stock solution (from Protocol 1 or 2)

Pre-warmed sterile cell culture medium
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Procedure:

Thaw the stock solution:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution:

Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentrations.

Important: When using a DMSO stock, ensure the final concentration of DMSO in the

culture medium is non-toxic to the cells, typically below 0.1%.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of stock to 999 µL of medium).

Application to Cells:

Mix the working solution gently by pipetting.

Remove the existing medium from the cell culture plate and replace it with the medium

containing the desired concentration of Amifampridine Phosphate.

Include a vehicle control (medium with the same final concentration of water or DMSO as

the highest concentration of the drug) in your experimental design.
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Solution Preparation Workflow
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Caption: Experimental workflow for preparing Amifampridine Phosphate solutions.
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Amifampridine Phosphate Signaling Pathway

Amifampridine
Phosphate

Voltage-Gated K+
Channel (Presynaptic)

Blocks

Prolonged
Depolarization

Leads to

Voltage-Gated Ca2+
Channel

Activates

Increased Ca2+
Influx

Mediates

Acetylcholine
Vesicles

Triggers Fusion

Increased Acetylcholine
Release

Results in

Synaptic Cleft

Postsynaptic
Acetylcholine Receptor

ACh binds to

Enhanced Neuromuscular
Transmission

Initiates

Click to download full resolution via product page

Caption: Signaling pathway of Amifampridine Phosphate at the neuromuscular junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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